Cas no 886904-31-0 (N-(4-methylphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide)

• Product Name: N-(4-methylphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide
• CAS No: 886904-31-0
• MF: C₁₇H₂₀N₅O₃S
• MW: 374.437401771545
• CID: 6291664
• PubChem ID: 78468971
• Update Time: 2025-05-20

N-(4-methylphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide
• 886904-31-0
• N-(4-methylphenyl)-2-[(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanyl]acetamide

• Inchi： 1S/C17H19N5O3S/c1-10-5-7-11(8-6-10)18-12(23)9-26-16-19-13-14(20(16)2)21(3)17(25)22(4)15(13)24/h5-8,13H,9H2,1-4H3/p+1
• InChI Key： NSSZAWNSIZXBSA-UHFFFAOYSA-O
• SMILES： S(CC(NC1C=CC(C)=CC=1)=O)C1=NC2C(N(C)C(N(C)C2=[N+]1C)=O)=O

Computed Properties

• Exact Mass: 374.12868569g/mol
• Monoisotopic Mass: 374.12868569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 110Ų

Additional information on N-(4-methylphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide

N-(4-methylphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide: A Comprehensive Overview

The compound with CAS No. 886904-31-0, known as N-(4-methylphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and recent advancements in its research and applications.

N-(4-methylphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide is characterized by a complex molecular architecture that combines a purine derivative with a sulfanylacetamide group. The purine moiety is a heterocyclic aromatic compound that forms the core of many biologically active molecules. In this case, the purine ring is substituted with three methyl groups at positions 1, 3, and 9. Additionally, the molecule features a sulfanyl group (SH) attached to an acetamide moiety at position 8 of the purine ring. This combination creates a molecule with high structural diversity and functional versatility.

Recent studies have highlighted the importance of purine derivatives in drug discovery. Purines are known to play crucial roles in various biological processes due to their ability to interact with nucleic acids and proteins. The sulfanylacetamide group in this compound further enhances its potential for bioactivity by introducing sulfur-based interactions that can influence molecular recognition and binding affinity. This makes N-(4-methylphenyl)-...sulfanylacetamide a promising candidate for exploring new therapeutic agents.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed strategies such as nucleophilic substitution and condensation reactions to construct the purine backbone and introduce the necessary substituents. The use of microwave-assisted synthesis has also been reported to improve reaction efficiency and yield high-purity products. These methods underscore the importance of optimizing synthetic pathways to meet the demands of modern drug development.

From a pharmacological perspective,N-(4-methylphenyl)-...sulfanylacetamide has shown remarkable activity in preclinical studies. Its ability to modulate key enzymes and receptors makes it a valuable tool for investigating disease mechanisms and developing novel treatments. For instance,recent research has demonstrated its potential as an anti-inflammatory agent by inhibiting cyclooxygenase (COX) enzymes. Additionally,the compound has exhibited cytotoxic effects against various cancer cell lines,suggesting its role in anticancer therapy.

The incorporation of methyl groups at specific positions on the purine ring contributes significantly to the compound's stability and bioavailability.The methyl substituents not only enhance lipophilicity but also provide steric protection against unwanted metabolic pathways.These properties are critical for ensuring that the compound can be effectively utilized in vivo without rapid degradation or clearance from the body.

Another intriguing aspect of this compound is its interaction with biological membranes.The presence of the sulfanyl group allows for potential thiol-disulfide exchange reactions,a mechanism that could be exploited for targeted drug delivery systems.Recent advancements in nanotechnology have enabled researchers to incorporate such molecules into lipid-based nanoparticles,enabling precise targeting of diseased tissues while minimizing systemic toxicity.

In terms of structural analysis,N-(4-methylphenyl)-...sulfanylacetamide exhibits distinct spectroscopic characteristics that can be analyzed using techniques such as NMR and IR spectroscopy.These analyses provide insights into the molecule's conformational flexibility and hydrogen bonding capabilities.Furthermore,X-ray crystallography studies have revealed detailed information about its three-dimensional structure,enabling researchers to better understand its interactions with biological targets.

The development of analogs based on this compound has also been an active area of research.Scientists have explored variations in substituent patterns,such as altering the position or type of methyl groups or modifying the sulfanyl group.These modifications aim to enhance specific pharmacokinetic properties or expand the range of biological activities.The creation of these analogs underscores the versatility of purine-based frameworks in medicinal chemistry.

Looking ahead,the future prospects for N-(4-methylphenyl)-...sulfanylacetamide are highly promising.Given its unique combination of structural features and biological activities,it holds great potential for advancing therapeutic interventions across multiple disease areas.Further research will focus on optimizing its pharmacokinetic profile,safety,and efficacy through preclinical trials.The integration of computational modeling tools will also play a pivotal role in predicting its behavior within complex biological systems.

In conclusion,N-(4-methylphenyl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,tetrahydroH-purin8yl)sulfanylacetamide(CAS No:886904–31–0) represents a cutting-edge molecule at the forefront of chemical innovation.Its intricate structure,multi-faceted functionality,and promising biological profile make it an invaluable asset in contemporary drug discovery efforts.As research continues to unravel its full potential,this compound is poised to make significant contributions to advancing human health through innovative therapeutic solutions.